Cas no 2092715-82-5 (2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol)
2092715-82-5 structure
Product Name:2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol
CAS No:2092715-82-5
MF:C13H14N2O
MW:214.263062953949
CID:5723250
PubChem ID:137027748
Update Time:2023-10-26
2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- AKOS026714796
- 2092715-82-5
- 2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol
- F1967-4139
- starbld0013168
- 4(3H)-Pyrimidinone, 2-methyl-6-[(3-methylphenyl)methyl]-
- 2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol
-
- Inchi: 1S/C13H14N2O/c1-9-4-3-5-11(6-9)7-12-8-13(16)15-10(2)14-12/h3-6,8H,7H2,1-2H3,(H,14,15,16)
- InChI Key: YCHBNCFHARMNJS-UHFFFAOYSA-N
- SMILES: O=C1C=C(CC2C=CC=C(C)C=2)N=C(C)N1
Computed Properties
- Exact Mass: 214.110613074g/mol
- Monoisotopic Mass: 214.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 356.0±45.0 °C(Predicted)
- pka: 9.60±0.50(Predicted)
2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M204171-100mg |
2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol |
2092715-82-5 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M204171-500mg |
2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol |
2092715-82-5 | 500mg |
$ 320.00 | 2022-06-04 | ||
| TRC | M204171-1g |
2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol |
2092715-82-5 | 1g |
$ 475.00 | 2022-06-04 | ||
| Life Chemicals | F1967-4139-0.25g |
2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol |
2092715-82-5 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1967-4139-0.5g |
2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol |
2092715-82-5 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1967-4139-1g |
2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol |
2092715-82-5 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1967-4139-2.5g |
2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol |
2092715-82-5 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1967-4139-5g |
2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol |
2092715-82-5 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1967-4139-10g |
2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol |
2092715-82-5 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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